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Compound of Interest

Compound Name: Bodipy FL-eda

Cat. No.: B15598620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, experimental

applications, and underlying principles of BODIPY FL EDA (4,4-Difluoro-5,7-Dimethyl-4-Bora-

3a,4a-Diaza-s-Indacene-3-Propionyl Ethylenediamine). This versatile fluorescent probe is

widely utilized in life sciences for the sensitive detection and quantification of biomolecules.

Safety Data and Handling Precautions
Proper handling and storage of BODIPY FL EDA are paramount to ensure laboratory safety

and maintain the integrity of the compound. The following sections summarize key safety data

and recommended precautions.

Hazard Identification
BODIPY FL EDA is generally not classified as a hazardous substance or mixture.[1] However,

as with any chemical, it should be handled with care, and its chemical, physical, and

toxicological properties have not been completely investigated.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of BODIPY FL EDA is presented in

Table 1.

Table 1: Physical and Chemical Properties of BODIPY FL EDA
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Property Value Reference

Molecular Formula C₁₆H₂₂BClF₂N₄O [1]

Molecular Weight 370.63 g/mol [1]

CAS Number 209541-26-4 [1]

Appearance
Not specified; related

compounds are powders.

Solubility Soluble in DMSO. [1]

Excitation Wavelength (λex) ~500 nm [2]

Emission Wavelength (λem) ~510 nm [2]

Handling and Storage
Handling:

Avoid contact with skin and eyes.[1][3]

Avoid inhalation of dust or aerosols.[1]

Use in a well-ventilated area or with appropriate exhaust ventilation.[1]

Wear appropriate personal protective equipment (PPE), including safety goggles with side-

shields, protective gloves, and impervious clothing.[1]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[1]

Protect from moisture and direct sunlight.[1]

Recommended storage temperature is -20°C for the solid form.[1]

In solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]
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First Aid Measures
Table 2: First Aid Measures for BODIPY FL EDA Exposure

Exposure Route First Aid Procedure Reference

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, occasionally

lifting the upper and lower

eyelids. Seek medical

attention.

[1]

Skin Contact

Rinse skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes. Seek medical

attention if irritation develops.

[1]

Inhalation

Move the exposed person to

fresh air. If breathing is difficult,

give oxygen. If not breathing,

give artificial respiration. Seek

medical attention.

[1]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Seek medical attention.

[1]

Personal Protective Equipment (PPE)
A summary of recommended PPE for handling BODIPY FL EDA is provided in Table 3.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Reference

Eye/Face Protection
Safety goggles with side-

shields.
[1]

Skin Protection
Protective gloves (e.g., nitrile).

Impervious clothing or lab coat.
[1]

Respiratory Protection
Use a suitable respirator if dust

or aerosols are generated.
[1]

Experimental Protocols and Applications
BODIPY FL EDA is a versatile fluorescent label used in a variety of biochemical and cell-based

assays. Its primary amine group allows for covalent conjugation to molecules with activated

carboxyl groups.

Quantification of ATP by Capillary Electrophoresis with
Laser-Induced Fluorescence (CE-LIF)
BODIPY FL EDA is widely used for the sensitive quantification of nucleotides, such as ATP, in

biological samples.[2] The following protocol outlines the key steps for this application.

Preparation of BODIPY FL EDA Stock Solution:

Dissolve 8.15 mg of BODIPY FL EDA in 1 mL of DMSO to prepare a 22 mmol/L stock

solution.[2]

Aliquot and store protected from light at -20°C or -80°C.[2]

Sample Derivatization:

In a microcentrifuge tube, mix:

10 µL of lysed biological sample (e.g., sperm or oocytes).[2]

40 µL of 1.4 mol/L EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) dissolved in 50

mmol/L HEPES buffer (pH 7.5).[2]
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5 µL of the 22 mmol/L BODIPY FL EDA stock solution.[2]

Incubate the mixture in the dark at 25°C for 24 hours.[2]

CE-LIF Analysis:

Dilute the derivatized sample 40-fold with water before injection into the capillary

electrophoresis instrument.[2]

Perform separation in an uncoated fused-silica capillary.

Use a laser to excite the BODIPY-ATP conjugate at the capillary outlet (Excitation: ~500

nm).[2]

Detect the emitted fluorescence at ~510 nm using a photomultiplier tube.[2]

Quantification:

Prepare a standard curve using known concentrations of ATP derivatized in the same

manner as the samples.

Calculate the ATP concentration in the samples by interpolating their fluorescence

intensity on the standard curve.[2]
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Caption: Workflow for ATP quantification using BODIPY FL EDA and CE-LIF.

Labeling of RNA 5' and 3' Ends
BODIPY FL EDA can be used to fluorescently label the ends of RNA molecules for various

applications, including fluorescence resonance energy transfer (FRET) studies. The following

provides a general methodology for RNA end-labeling.

RNA Preparation: Start with an in vitro transcribed RNA with a 5'-monophosphate.
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Activation of 5'-Phosphate:

Incubate the RNA with a water-soluble carbodiimide (e.g., EDC) and an amine-containing

linker to introduce a primary amine at the 5' end.

Conjugation with BODIPY FL NHS Ester:

React the amine-modified RNA with BODIPY FL NHS ester. The NHS ester will react with

the primary amine to form a stable amide bond.

Purification: Purify the labeled RNA from unreacted dye and reagents using methods such as

ethanol precipitation or size-exclusion chromatography.

Prepare RNA with
Target End (5' or 3')

Chemical Activation of
RNA Terminus

Conjugation with
BODIPY FL Derivative

(e.g., NHS Ester)

Purification of
Labeled RNA

Downstream Analysis
(e.g., FRET, Imaging)
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Click to download full resolution via product page

Caption: General workflow for fluorescently labeling the ends of RNA molecules.

Cellular Staining
BODIPY FL derivatives are used for staining various cellular components, including lipids and

membranes, in both live and fixed cells.

Cell Preparation: Culture cells to the desired confluency on a suitable imaging substrate

(e.g., glass-bottom dish).

Staining Solution Preparation: Dilute a stock solution of the BODIPY FL conjugate (e.g.,

BODIPY FL C₅-ceramide for Golgi staining) to the working concentration (typically in the low

micromolar range) in an appropriate buffer or serum-free medium.

Staining: Remove the culture medium from the cells and add the staining solution. Incubate

for a specified time (e.g., 30 minutes) at the appropriate temperature (e.g., 4°C or 37°C),

protected from light.

Washing: Remove the staining solution and wash the cells with fresh buffer or medium to

remove unbound dye.

Imaging: Image the cells using a fluorescence microscope with appropriate filter sets for

BODIPY FL (Ex: ~490/20 nm, Em: ~525/50 nm).

Fluorescence Polarization (FP) Assays
BODIPY FL dyes are well-suited for fluorescence polarization assays due to their relatively long

excited-state lifetime. FP assays are used to study molecular binding events in solution, such

as protein-ligand interactions.

In a competitive FP assay, a fluorescently labeled ligand (tracer, e.g., BODIPY FL-labeled small

molecule) is incubated with its binding partner (e.g., a protein). The binding of the small, rapidly

tumbling tracer to the larger, more slowly tumbling protein results in an increase in the

polarization of the emitted fluorescence. An unlabeled competitor molecule can then be added,

which will displace the tracer from the binding site, causing a decrease in fluorescence

polarization.
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Caption: Principle of a competitive fluorescence polarization assay.

Fluorescence Resonance Energy Transfer (FRET)
Assays
FRET is a distance-dependent interaction between two fluorophores, a donor and an acceptor,

where the excitation energy of the donor is transferred to the acceptor without the emission of a

photon. This phenomenon can be used to measure molecular proximities in the range of 1-10

nm. BODIPY FL can serve as an excellent donor for acceptor dyes like tetramethylrhodamine

(TMR) or Cy3.

To study the interaction between two proteins (Protein A and Protein B), they are labeled with a

FRET donor (e.g., BODIPY FL) and an acceptor, respectively. If the two proteins interact,

bringing the donor and acceptor fluorophores into close proximity, excitation of the donor will

lead to emission from the acceptor. The efficiency of FRET is inversely proportional to the sixth

power of the distance between the donor and acceptor.
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Caption: Principle of FRET for detecting protein-protein interactions.

Conclusion
BODIPY FL EDA is a powerful and versatile fluorescent probe with a wide range of applications

in biological research. Its bright, stable fluorescence and reactivity make it an invaluable tool for
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the sensitive detection and quantification of biomolecules, as well as for studying complex

cellular processes. By adhering to the safety precautions and utilizing the detailed experimental

protocols provided in this guide, researchers can effectively and safely incorporate BODIPY FL

EDA into their studies to gain deeper insights into their areas of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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